Cas no 470695-53-5 (N-(2-ethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide)

• Product Name: N-(2-ethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
• CAS No: 470695-53-5
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 4714524
• Update Time: 2023-11-21

N-(2-ethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Ethyl-phenyl)-2-(3-oxo-1,2,3,4-tetrahydro-quinoxalin-2-yl)-acetamide
• N-(2-ethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
• N-(2-ethylphenyl)-2-(3-oxo(1,2,4-trihydroquinoxalin-2-yl))acetamide
• BAS 00781387
• TimTec1_008417
• Oprea1_262642
• Oprea1_193395
• HMS1557O13
• STK071506
• SBB027362
• ST50005011
• N-(2-ethylphenyl)-2-(3-oxo-2,4-dihydro-1H-quin

• Inchi： 1S/C18H19N3O2/c1-2-12-7-3-4-8-13(12)20-17(22)11-16-18(23)21-15-10-6-5-9-14(15)19-16/h3-10,16,19H,2,11H2,1H3,(H,20,22)(H,21,23)
• InChI Key： SADNNFHADOWWKC-UHFFFAOYSA-N
• SMILES： O=C1C(CC(NC2C=CC=CC=2CC)=O)NC2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Topological Polar Surface Area: 70.2

N-(2-ethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT